Cas no 627058-15-5 (Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate
• CAS No: 627058-15-5
• MF: C₁₅H₁₆FNO₂S
• MW: 293.356446266174
• MDL: MFCD02090984
• CID: 2952147
• PubChem ID: 4549794
• Update Time: 2025-08-05

Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-氨基-4-(4-氟苯基)-5-甲基-噻吩-3-甲酸丙-2-酯
• isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate
• propan-2-yl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate
• BBL016165
• STK348750
• isopropyl2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate
• EN300-227724
• H21711
• C15H16FNO2S
• ISOPROPYL 2-AMINO-4-(4-FLUOROPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE
• MFCD02090984
• ALBB-001799
• 627058-15-5
• VS-05185
• AKOS B000935
• AKOS000304280
• isopropyl 2-amino-4-(4-fluorophenyl)-5-methyl-thiophene-3-carboxylate
• CS-0274547
• Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate

• MDL： MFCD02090984
• Inchi： 1S/C15H16FNO2S/c1-8(2)19-15(18)13-12(9(3)20-14(13)17)10-4-6-11(16)7-5-10/h4-8H,17H2,1-3H3
• InChI Key： BMWQBRMAMOEYPZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)C)C(C2C=CC(=CC=2)F)=C1C)N

Computed Properties

• Exact Mass: 293.08857809Da
• Monoisotopic Mass: 293.08857809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 392.2±42.0 °C at 760 mmHg
• Flash Point: 191.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate

Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 627058-15-5): A Comprehensive Overview

Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate, identified by its CAS number 627058-15-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an amino group, a fluoro-substituted phenyl ring, and a methylthiophene core, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate contribute to its unique chemical properties and biological interactions. The amino group at the 2-position enhances its reactivity, allowing for further functionalization and modification. The 4-fluorophenyl moiety introduces electronic and steric effects that can influence binding affinity to biological targets. Additionally, the methylthiophene core provides a rigid scaffold that can be optimized for better pharmacokinetic profiles. These characteristics make it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiophene derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it is often employed to enhance metabolic stability and binding affinity in drug molecules. This modification has been successfully utilized in numerous marketed drugs, highlighting the strategic importance of fluorine substitution in medicinal chemistry.

One of the most compelling aspects of Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate is its potential as a building block for more complex drug candidates. Its versatile structure allows for the introduction of additional functional groups or modifications to fine-tune its biological activity. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, which are critical in targeting cancer cells by inhibiting aberrant signaling pathways. The combination of an amino group and a carboxylate moiety provides multiple points for chemical conjugation, enabling the development of prodrugs or targeted delivery systems.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like thiophenes in drug design. These molecules often exhibit favorable pharmacokinetic properties and can interact with biological targets in unique ways. The specific arrangement of atoms in Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate suggests that it may possess inhibitory activity against certain enzymes or receptors implicated in disease processes. Preliminary computational studies have indicated potential binding interactions with proteins involved in metabolic disorders and infectious diseases, opening up avenues for further investigation.

Advances in synthetic methodologies have also played a crucial role in facilitating the exploration of thiophene derivatives like Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks with high precision. These methods have reduced synthetic hurdles and allowed for the rapid generation of libraries of compounds for screening purposes. Such advancements are essential for accelerating the drug discovery process and bringing new therapies to market more quickly.

The incorporation of fluorine into pharmaceutical compounds is another area where Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate stands out. Fluorine atoms can significantly impact a molecule's pharmacological properties by influencing its solubility, stability, and binding affinity. For example, fluoro-substituted compounds often exhibit improved bioavailability due to their enhanced lipophilicity. Additionally, fluorine can alter metabolic pathways by resisting enzymatic degradation, thereby prolonging the duration of action for therapeutic agents. These attributes make fluorinated thiophenes particularly attractive for developing long-lasting medications.

In conclusion, Isopropyl 2-amino-4-(4-fluorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 627058-15-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs across various disease areas.